Cas no 1214371-31-9 (2,3,4-Tris(4-fluorophenyl)pyridine)

• Product Name: 2,3,4-Tris(4-fluorophenyl)pyridine
• CAS No: 1214371-31-9
• MF: C₂₃H₁₄F₃N
• MW: 361.359176158905
• CID: 4909681
• Update Time: 2025-06-07

2,3,4-Tris(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-tris(4-fluorophenyl)pyridine
• 2,3,4-Tris(4-fluorophenyl)pyridine

• Inchi： 1S/C23H14F3N/c24-18-7-1-15(2-8-18)21-13-14-27-23(17-5-11-20(26)12-6-17)22(21)16-3-9-19(25)10-4-16/h1-14H
• InChI Key： RTJHPQFKDHIFBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)F)=NC=CC=1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 6.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,3,4-Tris(4-fluorophenyl)pyridine

Introduction to 2,3,4-Tris(4-fluorophenyl)pyridine (CAS No. 1214371-31-9)

2,3,4-Tris(4-fluorophenyl)pyridine (CAS No. 1214371-31-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its trisubstituted pyridine core and the presence of three 4-fluorophenyl groups, which confer it with distinct chemical and physical properties. The synthesis and applications of 2,3,4-Tris(4-fluorophenyl)pyridine have been extensively studied, and recent advancements have further expanded its potential uses in various scientific and industrial domains.

The synthesis of 2,3,4-Tris(4-fluorophenyl)pyridine typically involves multistep reactions that require precise control over the reaction conditions to achieve high yields and purity. One common approach is the sequential coupling of 4-fluorobenzyl halides with a pyridine derivative, followed by deprotection and purification steps. The fluorinated substituents on the phenyl rings play a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various applications.

In the realm of medicinal chemistry, 2,3,4-Tris(4-fluorophenyl)pyridine has shown promise as a building block for the development of novel pharmaceuticals. The fluorinated groups can enhance the lipophilicity and metabolic stability of drug candidates, which are critical factors in drug design. Recent studies have explored its potential as a scaffold for inhibitors of specific enzymes and receptors involved in various diseases. For instance, researchers have synthesized derivatives of 2,3,4-Tris(4-fluorophenyl)pyridine that exhibit potent inhibitory activity against kinases and other protein targets relevant to cancer and neurodegenerative disorders.

Beyond its applications in drug discovery, 2,3,4-Tris(4-fluorophenyl)pyridine has also found utility in materials science. Its unique electronic structure makes it suitable for use in organic electronics and optoelectronic devices. Specifically, it can be incorporated into conjugated polymers and small molecules to enhance their charge transport properties and improve device performance. Recent research has demonstrated that materials incorporating 2,3,4-Tris(4-fluorophenyl)pyridine exhibit excellent photovoltaic efficiency and stability under various operating conditions.

The environmental impact of compounds like 2,3,4-Tris(4-fluorophenyl)pyridine is an important consideration in their development and application. Studies have shown that while the compound itself is not inherently toxic or harmful to the environment when used properly, its synthesis and disposal must be conducted with care to minimize any potential ecological impact. Green chemistry principles are increasingly being applied to optimize synthetic routes and reduce waste generation.

In conclusion, 2,3,4-Tris(4-fluorophenyl)pyridine (CAS No. 1214371-31-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it a valuable tool for researchers working on novel drug candidates and advanced materials. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.